Cas no 853789-10-3 (1-(1H-Benzoimidazol-2-yl)-ethylamine Hydrochloride)

• Product Name: 1-(1H-Benzoimidazol-2-yl)-ethylamine Hydrochloride
• CAS No: 853789-10-3
• MF: C₉H₁₂ClN₃
• MW: 197.664680480957
• MDL: MFCD08445279
• CID: 3030654
• PubChem ID: 16247848
• Update Time: 2025-09-23

1-(1H-Benzoimidazol-2-yl)-ethylamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(1 H-BENZOIMIDAZOL-2-YL)-ETHYLAMINE HYDROCHLORIDE
• 1-(1H-Benzo[d]imidazol-2-yl)ethan-1-amine hydrochloride
• SY006129
• CS-0038116
• 1-(1H-benzo[d]imidazol-2-yl)ethanamine hydrochloride
• MFCD08445279
• SY006130
• 1-(1H-benzimidazol-2-yl)ethanamine;hydrochloride
• 74461-35-1
• 1-(1H-BENZIMIDAZOL-2-YL)ETHANAMINE HCL
• 1-(1H-benzimidazol-2-yl)ethanamine hydrochloride
• SB44865
• EN300-02554
• AS-68711
• 1-(1H-Benzoimidazol-2-yl)ethylaminehydrochloride
• MFCD12828688
• 1-(1H-1,3-benzodiazol-2-yl)ethan-1-amine hydrochloride
• 853789-10-3
• AKOS016397032
• 1-(1H-Benzoimidazol-2-yl)ethylamine hydrochloride
• 1-(1H-Benzoimidazol-2-yl)-ethylamine hydrochloride
• MFCD12828689
• DJB78910
• 1-(1 H -Benzoimidazol-2-yl)-ethylamine hydrochloride
• AMB68954
• 1-(1H-Benzoimidazol-2-yl)-ethylamine Hydrochloride

• MDL： MFCD08445279
• Inchi： 1S/C9H11N3.ClH/c1-6(10)9-11-7-4-2-3-5-8(7)12-9;/h2-6H,10H2,1H3,(H,11,12);1H
• InChI Key： HFHWHWCRHSKBOZ-UHFFFAOYSA-N
• SMILES： Cl.N1C2C=CC=CC=2N=C1C(C)N

Computed Properties

• Exact Mass: 197.0719751g/mol
• Monoisotopic Mass: 197.0719751g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.7Ų